Cas no 15400-50-7 (5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester
• CAS No: 15400-50-7
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 120955
• PubChem ID: 45089278
• Update Time: 2025-04-18

5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-amino-2-cyano-, ethyl ester
• 5-Pyrimidinecarboxylicacid,4-amino-2-cyano-,ethylester(8CI)
• ethyl 4-amino-2-cyanopyrimidine-5-carboxylate
• ethyl4-amino-2-cyanopyrimidine-5-carboxylate
• 15400-50-7

• Inchi： 1S/C8H8N4O2/c1-2-14-8(13)5-4-11-6(3-9)12-7(5)10/h4H,2H2,1H3,(H2,10,11,12)
• InChI Key： WFJMAJHJVZRNER-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C#N)N=C1N)=O)CC

Computed Properties

• Exact Mass: 192.065
• Monoisotopic Mass: 192.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 0.7